Cas no 78061-03-7 (H-THR-OTBU ACOH)
H-THR-OTBU ACOH structure
Product Name:H-THR-OTBU ACOH
CAS No:78061-03-7
MF:C10H21NO5
MW:235.277443647385
CID:551444
PubChem ID:88729885
Update Time:2025-04-19
H-THR-OTBU ACOH Chemical and Physical Properties
Names and Identifiers
-
- H-THR-OTBU ACOH
- L-THREONINE T-BUTYL ESTER ACETATE
- SCHEMBL11134328
- (2S,3R)-tert-butyl 2-amino-3-hydroxybutanoate acetate
- H-Thr-OtBu.ACOH
- 78061-03-7
-
- Inchi: 1S/C8H17NO3.C2H4O2/c1-5(10)6(9)7(11)12-8(2,3)4;1-2(3)4/h5-6,10H,9H2,1-4H3;1H3,(H,3,4)/t5-,6+;/m1./s1
- InChI Key: ZGPKATWUZGSUFK-IBTYICNHSA-N
- SMILES: O(C([C@H]([C@@H](C)O)N)=O)C(C)(C)C.OC(C)=O
Computed Properties
- Exact Mass: 235.14200
- Monoisotopic Mass: 235.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 109.85000
- LogP: 0.82740
H-THR-OTBU ACOH Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
78061-03-7 (H-THR-OTBU ACOH) Related Products
- 86451-35-6(Ammonium-15N Acetate)
- 631-61-8(Ammonium acetate)
- 23363-14-6(Yttrium triacetate)
- 17217-83-3(Acetic-18O2 acid(6CI,8CI,9CI))
- 254966-93-3(Potassium acetate hydrate)
- 194787-05-8(Ammonium acetate-d7)
- 758-12-3(Acetic Acid-d)
- 1186-52-3(Acetic Acid-d4)
- 127-08-2(Potassium Acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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